Cas no 2097868-51-2 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide
• CAS No: 2097868-51-2
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 5473571
• Update Time: 2025-06-09

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(2-furanyl)-2-(3-thienyl)ethyl]-2,2-dimethyl-
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide

• Inchi： 1S/C15H19NO2S/c1-15(2,3)14(17)16-9-12(11-6-8-19-10-11)13-5-4-7-18-13/h4-8,10,12H,9H2,1-3H3,(H,16,17)
• InChI Key： SYXIRGFPFFPTBZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)C1C=CSC=1)(=O)C(C)(C)C

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide

Introduction to N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide (CAS No. 2097868-51-2)

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide, identified by its CAS number 2097868-51-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate aromatic and heterocyclic framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates both furan and thiophene rings, which are well-known for their diverse biological activities and roles in natural products.

The compound's structure consists of a central amide linkage connected to an ethyl chain that bears both a furan-2-yl and a thiophen-3-yl substituent. This arrangement creates a highly versatile scaffold that can be modified further to explore various pharmacological profiles. The presence of the amide group suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of molecules that combine multiple heterocyclic systems to enhance their pharmacological properties. The combination of furan and thiophene in N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide may contribute to its unique chemical and biological behavior. Both furan and thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The synergistic effects of these two heterocyclic systems could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Molecular modeling studies on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide have suggested that it may interact with several biological targets relevant to diseases such as cancer and neurodegenerative disorders. These virtual screenings have highlighted the compound's potential as a lead molecule for further development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful construction of the amide bond and the introduction of the furan and thiophene moieties. Advanced synthetic techniques, including cross-coupling reactions and transition-metal catalysis, have been employed to achieve high yields and purity. The synthetic route also emphasizes sustainability, with efforts made to minimize waste and optimize reaction conditions.

In the context of drug discovery, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide has been investigated for its potential as an intermediate in the development of new drugs. Its structural features make it a suitable candidate for further derivatization to explore different pharmacological pathways. Researchers have focused on modifying the substituents on the furan and thiophene rings to fine-tune the biological activity of the compound. These modifications have led to the discovery of several analogs with enhanced potency and selectivity.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science, particularly in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and conductive polymers. The aromatic nature of the furan and thiophene rings contributes to its electronic properties, making it a valuable component in these advanced materials.

Ethical considerations are also important in the research and development of new compounds like N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide. Ensuring that research is conducted responsibly and with respect for environmental regulations is crucial. Efforts are being made to develop greener synthetic methods that reduce the environmental impact of chemical production.

The future prospects for N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,2-dimethylpropanamide are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.